Cas no 37777-81-4 (2-(5-Methyl-2-nitrophenyl)acetic acid)

2-(5-Methyl-2-nitrophenyl)acetic acid Properties

Names and Identifiers

• 5-Methyl-2-nitrophenylacetic acid
• 2-(5-Methyl-2-nitrophenyl)acetic Acid
• 5-Methyl-2-nitro-phenyl-aceticacid
• Benzeneaceticacid, 5-methyl-2-nitro-
• (5-Methyl-2-nitrophenyl)acetic acid
• 2-nitro-5-methyl-phenylacetic acid
• 5-Methyl-2-nitrobenzeneacetic acid
• 5-methyl-2-nitro-phenyl-acetic acid
• SKFYNOGBJGWWOB-UHFFFAOYSA-N
• 4834AB
• TRA0023289
• RP25359
• 2-(5-Methyl-2-nitrophenyl)aceticAcid
• 2-(5-methyl-2-nitro-phenyl)acetic acid
• SY030005
• ST24
• F31092
• AKOS006284766
• (5-METHYL-2-NITRO-PHENYL)-ACETIC ACID
• SCHEMBL2569089
• W-202551
• 5-methyl-2-nitro-phenyl-acetic acid;
• MFCD08276003
• EN300-1853790
• A874013
• 2-(DIMETHYLAMINO)ETHYLBENZILATEHYDROCHLORIDE
• AC-29472
• CS-11776
• DTXSID90563492
• 37777-81-4
• FT-0649736
• DB-069595
• +Expand

• MDL： MFCD08276003
• InChIKey： SKFYNOGBJGWWOB-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO4/c1-6-2-3-8(10(13)14)7(4-6)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• SMILES： O([H])C(C([H])([H])C1C([H])=C(C([H])([H])[H])C([H])=C([H])C=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 195.05315777g/mol
• Heavy Atom Count: 14
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 83.1

Experimental Properties

• LogP: 2.05350
• PSA: 83.12000
• Boiling Point: No data available
• Melting Point: 149 ºC
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: Very slightly soluble (0.82 g/l) (25 º C),
• Color/Form: No data avaiable
• Density: 1.346±0.06 g/cm3 (20 ºC 760 Torr),

2-(5-Methyl-2-nitrophenyl)acetic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2-(5-Methyl-2-nitrophenyl)acetic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%